6-Hydroxyrubiadin

Specification

• CAS No.: 87686-86-0
• Molecular Formula: C15H10O5
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 1,3,6-trihydroxy-2-methylanthracene-9,10-dione
• Standard InChI: InChI=1S/C15H10O5/c1-6-11(17)5-10-12(13(6)18)15(20)8-3-2-7(16)4-9(8)14(10)19/h2-5,16-18H,1H3
• Standard InChI Key: JKJVBHYKKRDSPP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O
• Canonical SMILES: CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O
• Appearance: Orange powder

Introduction

Chemical Properties and Structure

6-Hydroxyrubiadin is chemically designated as 1,3,6-trihydroxy-2-methylanthracene-9,10-dione, reflecting its anthraquinone core structure with three hydroxyl groups and a methyl substituent. The compound features a fused three-ring system characteristic of anthraquinones, with specific functional groups that contribute to its biological activities.

Structural Information

The molecular structure of 6-Hydroxyrubiadin is characterized by:

• Three hydroxyl groups at positions 1, 3, and 6

• A methyl group at position 2

• The characteristic 9,10-anthraquinone scaffold (anthracene-9,10-dione)

Chemical Properties

Property	Value
Chemical Formula	C₁₅H₁₀O₅
Molecular Weight	270.2 g/mol
CAS Number	87686-86-0
PubChem ID	5319801
SMILES Notation	CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O
Standard InChIKey	JKJVBHYKKRDSPP-UHFFFAOYSA-N
Type of Compound	Anthraquinones

Table 1: Chemical properties of 6-Hydroxyrubiadin

Physical and Physicochemical Properties

6-Hydroxyrubiadin appears as a yellow powder, which is consistent with the chromophoric nature of anthraquinones. Its physical properties are important considerations for research applications and potential pharmaceutical development.

Physical Properties

Property	Description
Appearance	Yellow powder
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone
Storage Conditions	Desiccate at -20°C

Table 2: Physical properties of 6-Hydroxyrubiadin

Solubility Enhancement

For obtaining higher solubility, it is recommended to warm the tube containing 6-Hydroxyrubiadin at 37°C and shake it in an ultrasonic bath for a short period. This technique is particularly useful when preparing stock solutions for experimental purposes.

Related Compounds and Comparative Analysis

While specific information on 6-Hydroxyrubiadin's biosynthesis is limited in the available literature, insights can be gained by examining related compounds, particularly Rubiadin. Both compounds share the anthraquinone core structure but differ in their hydroxylation pattern.

Research Applications and Future Directions

6-Hydroxyrubiadin represents a promising compound for research in various fields, particularly in inflammatory conditions and lung injuries.

Current Research Areas

Current research on 6-Hydroxyrubiadin appears to focus on:

• Anti-inflammatory properties

• Potential applications in acute lung injury

• Structure-activity relationships within the anthraquinone family

Future Research Directions

Several promising avenues for future research on 6-Hydroxyrubiadin include:

• Detailed mechanistic studies to elucidate its mode of action

• Comparative studies with other anthraquinones to establish structure-activity relationships

• Preclinical and clinical investigations to assess its therapeutic potential in inflammatory conditions

• Investigation of potential synergistic effects with other compounds

• Development of formulations to optimize its delivery and bioavailability